N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)cyclohex-3-enecarboxamide

• IUPAC Name: N-[2-(5-cyclopropyl-3-pyridin-2-ylpyrazol-1-yl)ethyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C20H24N4O/c25-20(16-6-2-1-3-7-16)22-12-13-24-19(15-9-10-15)14-18(23-24)17-8-4-5-11-21-17/h1-2,4-5,8,11,14-16H,3,6-7,9-10,12-13H2,(H,22,25)
• InChI Key: CJPFDHABJBCZAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NCCN2C(=CC(=N2)C3=CC=CC=N3)C4CC4
• Molecular Formula: C20H24N4O
• Molecular Weight: 336.4 g/mol
• CAS No.: 1798028-52-0

Description

N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)cyclohex-3-enecarboxamide is a useful research compound. Its molecular formula is C20H24N4O and its molecular weight is 336.439. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

One of the primary research applications of related pyrazole derivatives involves their evaluation as potential anticancer agents. Studies have explored the synthesis and biological evaluation of these compounds, highlighting their cytotoxicity against a range of cancer cell lines and their inhibitory activity against crucial biological targets such as topoisomerase IIα, which plays a vital role in DNA replication and cell division. The detailed molecular docking studies provide insights into the binding modes of these compounds with the target proteins, suggesting a plausible mechanism of action for their anticancer activity (Raquib Alam et al., 2016).

Antimicrobial and Anti-5-lipoxygenase Activities

Another application of pyrazole derivatives is in the development of compounds with antimicrobial and anti-inflammatory properties. Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their cytotoxic and 5-lipoxygenase inhibition activities. The structure-activity relationship (SAR) of these compounds has been discussed, highlighting the potential therapeutic benefits of these compounds in treating conditions associated with inflammation and microbial infections (A. Rahmouni et al., 2016).

Antitumor and Antimicrobial Activities of Enaminones

The synthesis of novel N-arylpyrazole-containing enaminones and their subsequent evaluation for antitumor and antimicrobial activities is another significant area of research. These compounds exhibit cytotoxic effects against various cancer cell lines and show promising antimicrobial activity, suggesting their potential as leads for the development of new anticancer and antimicrobial agents (S. Riyadh, 2011).